N-(2-chlorophenyl)-3-(methylsulfonyl)pyrrolidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorophenyl)-3-(methylsulfonyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C12H15ClN2O3S and its molecular weight is 302.77. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Pyrrolidine Derivatives The synthesis of 1-(arylsulfonyl)pyrrolidines from phenols and related compounds has been a topic of interest. Smolobochkin et al. (2017) detailed a method for producing new 1-(arylsulfonyl)pyrrolidines under mild conditions, highlighting the versatility of these compounds in chemical synthesis (Smolobochkin et al., 2017).
Chiral Auxiliaries in Asymmetric Synthesis Belokon’ et al. (2002) investigated halo-substituted N-(2-benzoylphenyl)-1-benzylpyrrolidine-2-carboxamides, which are closely related to the compound . These substances were utilized as chiral auxiliaries in the asymmetric synthesis of amino acids, indicating their potential in stereoselective synthesis and drug development (Belokon’ et al., 2002).
Molecular Interaction Studies The interaction of structurally similar compounds with biological receptors has been explored. For instance, Shim et al. (2002) studied the molecular interaction of an antagonist compound with the CB1 cannabinoid receptor, providing insights into the receptor-binding characteristics and the potential therapeutic implications of these interactions (Shim et al., 2002).
Antimicrobial Activity Ovonramwen et al. (2021) synthesized and characterized compounds similar to N-(2-chlorophenyl)-3-(methylsulfonyl)pyrrolidine-1-carboxamide for their antimicrobial activities. Although the specific compound studied did not show activity against the tested organisms, this research path is crucial for developing new antimicrobial agents (Ovonramwen et al., 2021).
Properties
IUPAC Name |
N-(2-chlorophenyl)-3-methylsulfonylpyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2O3S/c1-19(17,18)9-6-7-15(8-9)12(16)14-11-5-3-2-4-10(11)13/h2-5,9H,6-8H2,1H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEIQURSISYMIMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CCN(C1)C(=O)NC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.